Cas no 82596-93-8 (1-(9H-pyrido[3,4-b]indol-3-yl)-Ethanone)

• Product Name: 1-(9H-pyrido[3,4-b]indol-3-yl)-Ethanone
• CAS No: 82596-93-8
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• CID: 687422
• PubChem ID: 12789146
• Update Time: 2025-04-19

1-(9H-pyrido[3,4-b]indol-3-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(9H-pyrido[3,4-b]indol-3-yl)-Ethanone
• 1-(9H-pyrido[3,4-b]indol-3-yl)ethanone
• Ethanone, 1-(9H-pyrido[3,4-b]indol-3-yl)-
• 1-(9H-beta-Carbolin-3-yl)ethan-1-one
• DTXSID90509895
• 82596-93-8
• MPLXFBXMWYMAFN-UHFFFAOYSA-N
• 3-acetyl-beta-carboline
• UY9YQ4U9C8
• SCHEMBL10857122
• PD179039
• CHEMBL11863

• Inchi： 1S/C13H10N2O/c1-8(16)12-6-10-9-4-2-3-5-11(9)15-13(10)7-14-12/h2-7,15H,1H3
• InChI Key： MPLXFBXMWYMAFN-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC2=C(C=N1)NC1C=CC=CC2=1

Computed Properties

• Exact Mass: 210.079312947g/mol
• Monoisotopic Mass: 210.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8Ų